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Compound of Interest

Compound Name:
O-Desmethyl Mycophenolic Acid

Methyl Ester

Cat. No.: B583515 Get Quote

For Laboratory Research Use Only. Not for diagnostic or therapeutic use.

Introduction
O-Desmethyl Mycophenolic Acid Methyl Ester is a derivative of Mycophenolic Acid (MPA), a

potent, reversible, non-competitive inhibitor of inosine-5'-monophosphate dehydrogenase

(IMPDH).[1][2] MPA is widely used as an immunosuppressant to prevent rejection following

organ transplantation and to treat autoimmune diseases.[1][3] O-Desmethyl Mycophenolic
Acid Methyl Ester serves as a key intermediate in the chemical synthesis of Mycophenolic

Acid and its analogues.[4][5] It is also characterized as a protected metabolite of MPA.[6] In the

context of laboratory research, this compound can be a valuable tool for a variety of

applications, from serving as an analytical standard to its use in structure-activity relationship

(SAR) studies for the development of novel IMPDH inhibitors.

Physicochemical Data and Properties
A clear understanding of the physicochemical properties of O-Desmethyl Mycophenolic Acid
Methyl Ester is crucial for its proper handling, storage, and use in experimental settings.
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Property Value Reference

CAS Number 33431-38-8 [7][8][9][10]

Molecular Formula C₁₇H₂₀O₆ [6][7][8]

Molecular Weight 320.34 g/mol [6][7][8]

Synonyms

Methyl (4E)-6-(1,3-dihydro-4,6-

dihydroxy-7-methyl-3-oxo-5-

isobenzofuranyl)-4-methyl-4-

hexenoate

[7]

Form Crystalline solid [11]

Solubility

Soluble in DMF (10 mg/ml),

DMSO (10 mg/ml), and

Ethanol (3 mg/ml)

[11]

Mechanism of Action of the Parent Compound
(Mycophenolic Acid)
O-Desmethyl Mycophenolic Acid Methyl Ester is a derivative of Mycophenolic Acid. To

understand its potential biological relevance, it is essential to consider the well-established

mechanism of MPA. MPA selectively inhibits the de novo pathway of guanosine nucleotide

synthesis by targeting inosine monophosphate dehydrogenase (IMPDH).[12][13] This enzyme

catalyzes the conversion of inosine monophosphate (IMP) to xanthosine monophosphate

(XMP), a critical step in the production of guanosine triphosphate (GTP) and deoxyguanosine

triphosphate (dGTP).[14] T and B lymphocytes are particularly dependent on this de novo

pathway for their proliferation, making them highly susceptible to the cytostatic effects of MPA.

[1][13] By depleting the pool of guanosine nucleotides, MPA effectively suppresses the immune

response.[15]
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Cellular Processes
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Inosine Monophosphate (IMP)
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GMP Synthase

GTP / dGTP

DNA & RNA Synthesis

Precursors
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Leads to

Mycophenolic Acid (MPA)
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Preparation

Assay Execution

Data Analysis

Prepare Compound Stock
(O-Desmethyl Mycophenolic Acid Methyl Ester in DMSO)

Perform Serial Dilutions
in Assay Buffer

Add Buffer, Compound, and IMPDH Enzyme
to 96-well plate

Pre-incubate

Add Substrate (IMP, NAD⁺)
to initiate reaction

Measure Absorbance at 340 nm
(NADH production)

Calculate Reaction Velocities

Normalize Data and Plot
% Inhibition vs. [Compound]

Determine IC₅₀ Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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